Cas no 2171746-84-0 (2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pent-4-ynoic acid)

• Product Name: 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pent-4-ynoic acid
• CAS No: 2171746-84-0
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6547201
• PubChem ID: 165776844
• Update Time: 2025-06-11

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pent-4-ynoic acid
• 2171746-84-0
• EN300-1484732
• 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)pent-4-ynoic acid

• Inchi： 1S/C28H24N2O5/c1-2-7-25(27(32)33)30-26(31)19-14-12-18(13-15-19)16-29-28(34)35-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h1,3-6,8-15,24-25H,7,16-17H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SOIKQVMUAGBSOS-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(C(NC(C(=O)O)CC#C)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pent-4-ynoic acid

Introduction to 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pent-4-ynoic Acid (CAS No. 2171746-84-0)

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pent-4-ynoic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2171746-84-0, represents a sophisticated molecular architecture that integrates multiple functional groups, making it a promising candidate for various applications in drug discovery and molecular research.

The molecular structure of this compound features a pent-4-ynoic acid backbone, which is a derivative of pentynoic acid, known for its unique reactivity and utility in synthetic chemistry. The presence of a formamido group and an amino-substituted phenyl ring further enhances its chemical versatility, enabling diverse modifications and functionalizations. These structural attributes make it an intriguing subject for exploring novel synthetic pathways and exploring its potential in medicinal chemistry.

The fluoren-9-ylmethoxycarbonyl moiety is particularly noteworthy, as it introduces both rigidity and electronic properties to the molecule. Fluorene derivatives are widely recognized for their stability and luminescent properties, which can be exploited in various applications, including optoelectronic materials and bioimaging agents. The methoxycarbonyl group not only contributes to the overall solubility and stability of the compound but also serves as a versatile handle for further chemical transformations.

In recent years, there has been growing interest in developing novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The combination of the pentynoic acid core with the 4-(aminomethylphenyl)formamido substituent suggests potential applications in the development of small-molecule inhibitors or modulators. Such compounds could target various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging molecular modeling techniques, researchers can explore the binding affinity of this compound to potential biological targets. Preliminary simulations indicate that the fluoren-9-ylmethoxycarbonyl group may interact favorably with specific amino acid residues in protein binding pockets, suggesting its potential as a scaffold for drug design.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include protection-deprotection sequences to handle the reactive functional groups effectively. The use of advanced catalytic systems has also been explored to streamline these reactions, reducing both time consumption and environmental impact.

One of the most exciting aspects of this compound is its potential in developing next-generation therapeutics. The unique combination of structural features allows for fine-tuning of biological activity through structural modifications. For instance, introducing additional substituents on the phenyl ring or altering the length of the pentynoic acid chain could lead to compounds with enhanced potency or selectivity.

The field of medicinal chemistry has seen remarkable progress in recent years, driven by innovative synthetic methodologies and improved understanding of biological mechanisms. Compounds like 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pent-4-ynoic acid exemplify how interdisciplinary approaches can lead to breakthroughs in drug discovery. By integrating expertise from organic synthesis, computational chemistry, and pharmacology, researchers can accelerate the development of novel therapeutic agents.

In conclusion, 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pent-4-ynoic acid (CAS No. 2171746-84-0) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a valuable tool for exploring new synthetic pathways and developing innovative therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a crucial role in future medical advancements.